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Compound of Interest

Compound Name: Nystatin

Cat. No.: B7802587

Introduction

Nystatin is a polyene macrolide antibiotic produced by Streptomyces noursei. It is a widely
used antifungal agent in cell culture and various in vitro assays to prevent contamination by
yeasts and molds.[1][2] Its mechanism of action involves binding to ergosterol, a major
component of fungal cell membranes. This binding alters the membrane's permeability by
forming pores or channels, leading to the leakage of intracellular components and ultimately
fungal cell death.[2][3][4][5] Nystatin has no antibacterial activity as bacteria lack sterols in
their cell membranes.[3][4] Due to its poor solubility in aqueous solutions, careful preparation of
stock solutions is critical for its effective use in experimental settings. This document provides
detailed protocols and data for the preparation and storage of Nystatin stock solutions for
research applications.

Data Summary

Quantitative data regarding Nystatin's solubility, recommended stock concentrations, and
typical working concentrations are summarized in the tables below for easy reference and

comparison.

Table 1: Solubility of Nystatin in Various Solvents
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Solvent Solubility (at 28°C) Reference
Dimethyl Sulfoxide 5 mg/mL (clear, bright

. [31[41[6]
(DMSO) yellow solution)
Methanol 11.2 mg/mL [31[41[6]
Ethylene Glycol 8.75 mg/mL [31[41[6]
Ethanol 1.2 mg/mL [31[41[6]
Formamide Freely Soluble [3][4]6]

Dimethylformamide (DMF)

Freely Soluble

[3]41(6]

| Water | Very slightly soluble (forms a suspension) |[7][8] |

Table 2: Recommended Nystatin Stock Solution and Storage Conditions

Solvent

DMSO

5 - 25 mg/mL

Storage

Concentration
Temperature

-20°C

Stability &
Handling Notes

Protect from light.
[9] Aliquot to avoid
freeze-thaw cycles.
[10] Make fresh
daily for sensitive
applications like
patch-clamp.[9] A
stock solution can
be stored below
-20°C for several
months.[11]

Water (Suspension)

50 mg/mL -20°

C

Aliguot and store for
up to 3-4 months.[7]
Agueous suspensions
lose activity rapidly at
room temperature.[3]

[6]
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| Ready-Made Solutions | 10,000 units/mL | -20°C | Supplied sterile-filtered.[1] Avoid freeze-
thaw cycles. Protect from light.[10] |

Table 3: Typical Working Concentrations for In Vitro Assays

L Typical Working
Application . Notes
Concentration

Effective at inhibiting
General Cell Culture

. 30 - 100 units/mL common fungal and yeast
(Antifungal)

contaminants.[10][12]

Minimum Inhibitory

) 1.56 - 6.25 pg/mL For most sensitive fungi.[3][4]
Concentration (MIC)

Added to the internal pipette
Perforated Patch-Clamp ) -
200 pg/mL solution to permeabilize the

Electrophysiology cell membrane.[9]

| Lipid Raft Inhibition Studies | Varies (empirically determined) | Used to study cellular
processes dependent on lipid raft integrity.[5] |

Experimental Protocols
Important Precautionary Notes:
o Light Sensitivity: Nystatin is sensitive to light, heat, and oxygen.[3][6][7] All steps should be

performed with protection from light (e.g., using amber tubes or wrapping containers in
aluminum foil).[9]

 Sterility: Nystatin solutions should not be autoclaved or sterile-filtered, as this will cause it to
degrade.[3][4][€] If sterility is required, use y-irradiated Nystatin powder or prepare the
solution from powder in a sterile environment (e.g., a biological safety cabinet).

o Moisture: Nystatin powder degrades rapidly in the presence of moisture.[13] Store the
powder in a tightly sealed container in a dry, cold place.

Protocol 1: Preparation of Nystatin Stock Solution in DMSO (e.g., 10 mg/mL)
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This protocol yields a true solution and is suitable for applications where DMSO is tolerated by

the cell type.

Materials:

Nystatin powder (handle in a sterile manner if for cell culture)

Anhydrous, sterile DMSO

Sterile, light-protected conical tubes or vials (e.g., amber microcentrifuge tubes)

Vortex mixer

Calibrated pipette

Methodology:

In a biological safety cabinet, weigh out the desired amount of Nystatin powder. For a 10
mg/mL stock, weigh 10 mg of Nystatin.

Transfer the powder to a sterile, light-protected tube.

Add the appropriate volume of sterile DMSO. To prepare a 10 mg/mL solution with 10 mg of
powder, add 1 mL of DMSO.

Cap the tube tightly and vortex for 30-60 seconds or until the powder is completely
dissolved.[9] The resulting solution should be clear and bright yellow.[3]

Aliquot the stock solution into smaller, single-use volumes in sterile, light-protected tubes.
This prevents contamination and avoids repeated freeze-thaw cycles.[10]

Label the aliquots clearly with the name, concentration, and date of preparation.

Store the aliquots at -20°C.[9]

Protocol 2: Preparation of Nystatin Aqueous Suspension (e.g., 10,000 units/mL)
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This protocol is used when DMSO is not suitable for the experimental system. It creates a

suspension, not a true solution.

Materials:

Nystatin powder (potency in units/mg must be known, e.g., 5,000 units/mg)

Sterile, cell culture-grade water or phosphate-buffered saline (PBS)

Sterile, light-protected conical tubes

Magnetic stirrer or vortex mixer

Methodology:

Determine the amount of Nystatin powder needed. For a 10 mL final volume of 10,000
units/mL, you need a total of 100,000 units. If the powder has a potency of 5,000 units/mg,
you will need 20 mg of powder.

In a sterile environment, transfer 20 mg of Nystatin powder into a sterile, light-protected 15
mL conical tube.

Add 10 mL of sterile water or PBS.

Cap the tube and vortex vigorously for 1-2 minutes to ensure the powder is evenly
suspended. The mixture will be opaque.

Crucially, always vortex the stock suspension thoroughly before each use to ensure a
uniform concentration when pipetting.

Aliquot into single-use volumes and store at -20°C for up to 3-4 months.[7] Note that
aqueous suspensions are less stable than DMSO stocks and can lose activity soon after
preparation if not frozen.[3][6]

Visualizations
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Workflow for Nystatin Stock Solution Preparation
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Caption: Workflow for preparing a Nystatin stock solution.
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Nystatin Mechanism of Action
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Caption: Nystatin binds to ergosterol, forming pores and causing cell death.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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